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Compound of Interest

Compound Name: Barium benzoate

Cat. No.: B1594676 Get Quote

Application Notes and Protocols: Barium Benzoate
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive material safety information, application notes, and

detailed experimental protocols pertaining to Barium benzoate (CAS No: 533-00-6). The

information is intended to guide researchers in its safe handling, storage, and potential

applications in various fields, including materials science and as a potential catalyst in organic

synthesis.

Material Safety Data Sheet (MSDS) Summary
Safe laboratory practice begins with a thorough understanding of the hazards associated with a

substance. The following sections summarize the key safety data for Barium benzoate.

Physical and Chemical Properties
The fundamental physicochemical properties of Barium benzoate are summarized below. This

data is crucial for handling, storage, and experimental design.
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Property Value Reference

CAS Number 533-00-6 [1][2][3][4][5]

Molecular Formula C₁₄H₁₀BaO₄ [2][5][6]

Molecular Weight 379.55 g/mol [1][5]

Appearance Fine, White Powder [3][6]

Boiling Point 249.3 °C at 760 mmHg [1][4]

Flash Point 111.4 °C [1][4]

Density ~2 g/cm³ at 20°C [1]

Water Solubility 3.4 - 51.3 g/L at 20°C [1]

Barium Content (%) 34.0 - 37.0% [3]

Hazard Identification and GHS Classification
Barium benzoate is classified as hazardous. It is toxic if swallowed and harmful if inhaled,

causing serious eye damage.[7]

GHS Classification:

Acute Toxicity, Oral (Category 3)[7]

Acute Toxicity, Inhalation (Category 4)[7]

Serious Eye Damage (Category 1)[7]

Signal Word: Danger[7]

Hazard Statements:

H301: Toxic if swallowed[7]

H318: Causes serious eye damage[7]

H332: Harmful if inhaled[7]
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Precautionary Statements:

Prevention: P261, P264, P270, P271, P280 (Avoid breathing dust, wash thoroughly, do not

eat/drink/smoke when using, use outdoors or in a well-ventilated area, wear protective

gear)[7]

Response: P301+P316, P304+P340, P305+P354+P338 (IF SWALLOWED: Get

emergency medical help immediately; IF INHALED: Remove person to fresh air; IF IN

EYES: Immediately rinse with water for several minutes)[7]

Storage: P405 (Store locked up)[7]

Barium Benzoate

GHS Hazard Categories

CAS: 533-00-6

H301: Toxic if Swallowed
(Acute Toxicity, Oral - Cat. 3)

H332: Harmful if Inhaled
(Acute Toxicity, Inhalation - Cat. 4)

H318: Causes Serious Eye Damage
(Serious Eye Damage - Cat. 1)

Click to download full resolution via product page

Caption: Logical relationship of Barium benzoate to its GHS hazard classifications.

Application Notes
While detailed research on Barium benzoate in drug development is limited, its known

industrial applications and the properties of related metal carboxylates suggest several areas

for investigation by researchers.

Polymer Science
Barium benzoate is used as a heat stabilizer in PVC and PE/PVC blends.[3][6] The

mechanism involves scavenging hydrogen chloride (HCl), an autocatalytic byproduct of PVC

degradation, thereby preventing polymer breakdown.[8] Its role as a nucleating agent in
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polyamide resins is also noted.[6] Researchers can explore its efficacy in various polymer

matrices and in synergy with other stabilizers.

Catalysis
The compound is documented as a transesterification catalyst and a catalyst in the production

of polycarbonates.[6] Although specific protocols for Barium benzoate are not widely

published, related barium compounds are known to catalyze reactions like aldol condensations.

[9] This suggests that Barium benzoate could be a viable candidate for catalyzing similar

base-mediated organic reactions. The general workflow for investigating a new catalyst is

outlined below.
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General Workflow for Catalyst Screening

Preparation

Reaction

Analysis & Purification

Catalyst Activation
(e.g., Heating under vacuum)

Reaction Setup
(Inert atmosphere)

Prepare Substrates
and Reagents

Run Reaction
(Stirring, Heating)

Monitor Progress
(TLC, GC, etc.)

Reaction Workup
(Quench, Extract)

Purification
(Column Chromatography)

Characterize Product
(NMR, MS, etc.)
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Caption: General experimental workflow for screening a potential catalyst.
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Pharmaceutical Formulation
Benzoic acid and its salts are widely used as antimicrobial preservatives in oral liquids, topical

treatments, and other pharmaceutical formulations to inhibit the growth of bacteria and yeast.

[10] While Barium benzoate itself is not a common pharmaceutical excipient due to concerns

over barium toxicity, its study could provide insights into the mechanisms of metal benzoates as

antimicrobial agents.

Experimental Protocols
The following are representative protocols based on established methodologies for closely

related barium carboxylates. These should serve as a starting point for researchers, with the

understanding that all conditions must be optimized for Barium benzoate specifically.

Protocol: Safe Handling and Weighing of a Toxic Powder
This protocol outlines the essential steps for safely handling and weighing Barium benzoate to

minimize exposure.

Materials:

Barium benzoate powder

Spatula

Weighing paper or boat

Labeled, sealable container for the prepared sample

Personal Protective Equipment (PPE):

Safety goggles (tightly fitting)[7]

Impervious gloves (e.g., nitrile)[7]

Lab coat

NIOSH-approved respirator (if ventilation is inadequate)[11]
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Procedure:

Work Area Preparation: Conduct all handling within a certified chemical fume hood or a

ventilated enclosure to control dust.[7]

Don PPE: Before handling, put on all required PPE.

Weighing: Place a weighing boat on an analytical balance and tare it. Carefully use a

clean spatula to transfer the desired amount of Barium benzoate to the boat. Avoid

generating dust.[7]

Transfer: Promptly transfer the weighed powder to the reaction vessel or a labeled, sealed

container.

Cleanup: Clean the spatula and any contaminated surfaces immediately. Place any

contaminated weighing paper or disposable items into a designated hazardous waste

container.

Doffing PPE: Remove gloves and other PPE, washing hands thoroughly with soap and

water afterward.[7]
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Workflow for Safe Handling of Toxic Powder

Prepare Work Area
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Transfer Powder to
Sealed Container
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Caption: A stepwise workflow for the safe handling of Barium benzoate powder.

Representative Protocol: Use as a Heat Stabilizer in a
PVC Formulation
This protocol is adapted from methodologies for related barium carboxylates and describes the

laboratory-scale preparation of a PVC formulation to test the heat-stabilizing properties of

Barium benzoate.[8]

Materials:
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PVC resin

Plasticizer (e.g., Dioctyl phthalate - DOP)

Barium benzoate (secondary stabilizer)

Primary stabilizer (e.g., Zinc stearate)

Equipment:

High-speed laboratory mixer

Two-roll mill

Heating press

Colorimeter or spectrophotometer

Procedure:

Pre-Mixing: In a high-speed mixer, blend the PVC resin until a vortex is formed.

Stabilizer Solution: Separately, pre-dissolve the Barium benzoate and zinc stearate in the

DOP plasticizer. Gentle heating and stirring may be required to obtain a homogeneous

solution.[8]

Blending: Slowly add the plasticizer solution containing the stabilizers to the PVC resin

under agitation in the mixer. Continue mixing until a free-flowing dry blend is achieved.[8]

Milling: Set the two-roll mill to the appropriate processing temperature for your PVC grade

(e.g., 160-170°C).[8]

Compounding: Transfer the dry blend to the hot two-roll mill and compound until a uniform

sheet is formed.

Molding: Press the milled sheet in a heating press to create standardized plaques for

testing.
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Thermal Stability Testing: Place the PVC plaques in an oven at a set temperature (e.g.,

180°C) and monitor for color change over time using a colorimeter. The time taken for the

plaques to discolor is an indicator of thermal stability.

Workflow for PVC Formulation and Testing

1. Mix PVC Resin

3. Blend Resin and
Plasticizer Solution

2. Dissolve Stabilizers
(Barium Benzoate)

in Plasticizer

4. Compound on
Two-Roll Mill

5. Press into Plaques

6. Conduct Thermal
Stability Test (Oven)

7. Analyze Results
(e.g., Colorimetry)

Click to download full resolution via product page

Caption: Workflow for incorporating Barium benzoate into a PVC formulation for testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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